8-amino-7-(2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-amino-7-(2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C9H13N5O3 and its molecular weight is 239.235. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of derivatives related to 8-amino-7-(2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione has been a subject of study to explore the chemical properties and structural configurations of purine analogs. For instance, studies have reported on the synthesis of [c,d]-fused purinediones through various chemical reactions, highlighting the versatility of purine chemistry in generating compounds with potential biological activities (Ondrej imo, A. Rybár, J. Alföldi, 1995; Z. Karczmarzyk, J. Karolak-Wojciechowska, M. Pawłowski, 1995). These studies contribute to understanding the structural aspects and chemical behavior of purine derivatives.
Biological Activities and Pharmacological Potential
Research into the biological and pharmacological properties of purine derivatives, including this compound, has shown promising results. Some compounds exhibit antimicrobial and antifungal activities, suggesting their potential as leads for the development of new therapeutic agents. For example, certain purine analogs have demonstrated effectiveness against Staphylococcus aureus and Candida albicans, comparing favorably with reference drugs like ampicillin and nistatine (M. Romanenko et al., 2016). These findings underscore the potential of purine derivatives in addressing infectious diseases.
Mechanistic Insights and Chemical Properties
Investigations into the mechanisms of action and chemical properties of purine analogs, including this compound, provide valuable insights into their reactivity and interaction with biological targets. Studies have explored the reaction mechanisms, ionization behavior, and interaction with metals, shedding light on the complex chemistry of these compounds and their potential biological relevance (A. Albert, 1950). Understanding these aspects is crucial for the development of purine-based drugs and diagnostic agents.
Properties
IUPAC Name |
8-amino-7-(2-hydroxypropyl)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5O3/c1-4(15)3-14-5-6(11-8(14)10)13(2)9(17)12-7(5)16/h4,15H,3H2,1-2H3,(H2,10,11)(H,12,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRWQLEXPSRAOBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C2=C(N=C1N)N(C(=O)NC2=O)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.